Cas no 2639391-15-2 (tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate)

• Product Name: tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate
• CAS No: 2639391-15-2
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• CID: 5639281
• PubChem ID: 165903462
• Update Time: 2025-07-18

tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28229525
• tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate
• 2639391-15-2

• Inchi： 1S/C12H26N2O2/c1-12(2,3)16-11(15)10(14(4)5)8-6-7-9-13/h10H,6-9,13H2,1-5H3/t10-/m0/s1
• InChI Key： XFIGOLNOWKZVBG-JTQLQIEISA-N
• SMILES： O(C([C@H](CCCCN)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.199428076g/mol
• Monoisotopic Mass: 230.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate

Comprehensive Overview of tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate (CAS No. 2639391-15-2)

tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate (CAS No. 2639391-15-2) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl ester group and the dimethylamino functionality, make it a valuable intermediate for designing bioactive molecules. The compound's (2S)-configuration ensures enantioselectivity, a critical factor in drug development where stereochemistry often dictates efficacy and safety. Researchers frequently explore this compound for applications in peptide mimetics, enzyme inhibitors, and prodrug formulations, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in chiral building blocks like tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate, driven by advancements in asymmetric synthesis and green chemistry. Searches for "chiral amino acid derivatives" and "tert-butyl ester applications" have surged, reflecting its relevance in optimizing reaction pathways and reducing waste. The compound's 6-aminohexanoate backbone also attracts attention for its potential in biodegradable polymers, a hotspot topic due to global sustainability initiatives. Furthermore, its dimethylamino group is frequently studied for modulating solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of CAS No. 2639391-15-2 typically involves multi-step protocols, including enantioselective hydrogenation or resolution techniques to achieve high optical purity. Analytical methods such as HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards like ICH guidelines. Industry professionals often query "scale-up of chiral intermediates" or "stability of amino esters," underscoring the need for robust manufacturing processes. Notably, the tert-butyl protecting group in this compound offers advantages in orthogonal deprotection strategies, a feature leveraged in complex molecule assembly.

Emerging trends in AI-driven drug discovery have further amplified the significance of tert-butyl (2S)-6-amino-2-(dimethylamino)hexanoate. Computational models frequently incorporate such scaffolds to predict ADMET properties or target interactions, aligning with queries like "machine learning in synthetic chemistry." Additionally, its role in peptide-based therapeutics resonates with the booming interest in biologics, as evidenced by rising searches for "non-natural amino acids in drug design." The compound's versatility also extends to material science, where its amphiphilic nature is explored for self-assembling nanostructures.

From a regulatory perspective, CAS No. 2639391-15-2 is classified as a non-hazardous research chemical, with safety data sheets emphasizing standard laboratory precautions. Its storage recommendations (e.g., inert atmosphere, low temperature) are frequently searched alongside terms like "handling hygroscopic compounds." As the pharmaceutical industry shifts toward continuous manufacturing, the demand for reliable intermediates like this tert-butyl ester derivative is projected to grow, particularly in markets prioritizing agile and sustainable production.